Cas no 1806477-15-5 (3-(3-Bromopropyl)-5-ethoxytoluene)

• Product Name: 3-(3-Bromopropyl)-5-ethoxytoluene
• CAS No: 1806477-15-5
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5001547
• Update Time: 2025-10-28

3-(3-Bromopropyl)-5-ethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-5-ethoxytoluene

• Inchi： 1S/C12H17BrO/c1-3-14-12-8-10(2)7-11(9-12)5-4-6-13/h7-9H,3-6H2,1-2H3
• InChI Key： DUMQUYONVRKQNP-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(C)C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 3-(3-Bromopropyl)-5-ethoxytoluene

3-(3-Bromopropyl)-5-Ethoxytoluene: A Comprehensive Overview of CAS No. 1806477-15-5

3-(3-Bromopropyl)-5-ethoxytoluene (CAS No. 1806477-15-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated propyl chain and ethoxy substituent on a toluene backbone, which endow it with a range of interesting properties and reactivity profiles.

The molecular formula of 3-(3-bromopropyl)-5-ethoxytoluene is C₁₂H₁₇BrO, and its molecular weight is approximately 249.17 g/mol. The compound's structure consists of a benzene ring with a methyl group at the 1-position, an ethoxy group at the 5-position, and a bromopropyl chain at the 3-position. This arrangement provides a balance of hydrophobic and hydrophilic properties, making it suitable for a variety of chemical reactions and applications.

In the realm of pharmaceutical research, 3-(3-bromopropyl)-5-ethoxytoluene has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound in the synthesis of novel anti-inflammatory agents. The brominated propyl chain can be readily functionalized to introduce various functional groups, thereby expanding the range of possible bioactive molecules that can be derived from this intermediate.

Beyond pharmaceutical applications, 3-(3-bromopropyl)-5-ethoxytoluene has also found use in materials science. Its ability to undergo cross-coupling reactions makes it a valuable building block for the synthesis of polymers and other advanced materials. A study published in the Journal of Polymer Science highlighted the use of this compound in the preparation of polymeric materials with enhanced mechanical properties and thermal stability. The ethoxy substituent contributes to the solubility and processability of these materials, making them suitable for applications in coatings, adhesives, and electronic devices.

The synthetic accessibility of 3-(3-bromopropyl)-5-ethoxytoluene is another factor that contributes to its widespread use in research and development. The compound can be synthesized through a series of well-established organic reactions, including bromination, etherification, and substitution reactions. A typical synthetic route involves the bromination of propylene to form 1-bromopropane, followed by its reaction with 5-ethoxytoluene in the presence of a suitable catalyst. This process yields high-purity 3-(3-bromopropyl)-5-ethoxytoluene, which can be further purified using standard techniques such as distillation or column chromatography.

The physical properties of 3-(3-bromopropyl)-5-ethoxytoluene are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 260°C and a melting point below -20°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it easy to handle and process in laboratory settings and industrial applications.

In terms of safety and environmental considerations, 3-(3-bromopropyl)-5-ethoxytoluene should be handled with care due to its bromine content. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from heat sources.

The market demand for 3-(3-bromopropyl)-5-ethoxytoluene has been steadily increasing due to its diverse applications in various industries. Key players in the chemical industry are investing in research and development to optimize production processes and explore new uses for this compound. For example, companies like Sigma-Aldrich and Alfa Aesar offer high-purity grades of 3-(3-bromopropyl)-5-ethoxytoluene for use in both academic research and industrial settings.

In conclusion, 3-(3-bromopropyl)-5-ethoxytoluene (CAS No. 1806477-15-5) is a multifaceted organic compound with significant potential across multiple fields. Its unique chemical structure makes it an attractive intermediate for pharmaceutical development, materials science, and chemical synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.